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Compound of Interest

Compound Name: (tert-Butoxycarbonyl)-L-histidine

CAS No.: 17791-52-5

Cat. No.: B557153

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N-α-tert-

butoxycarbonyl-L-histidine (Boc-L-histidine), a critical building block in solid-phase peptide

synthesis (SPPS). The following sections detail the nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for their

acquisition. This information is essential for the verification of starting material integrity and for

in-process controls during peptide synthesis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of

Boc-L-histidine in solution. Both ¹H and ¹³C NMR provide unique insights into the chemical

environment of each atom.

¹H NMR Data
Proton NMR spectroscopy confirms the presence of key functional groups and the overall

structure of the molecule. The chemical shifts are influenced by the solvent used for analysis.
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Table 1: ¹H NMR Spectroscopic Data for Boc-L-histidine

Assignment

Chemical Shift (δ) in

ppm (DMSO-d6, 400

MHz)[1]
Multiplicity Integration

Imidazole C2-H 7.68 s 1H

Imidazole C4-H 6.85 s 1H

α-CH 4.14 m 1H

β-CH₂ 2.92, 2.85 m 2H

Boc (CH₃)₃ 1.36 s 9H

NH (Boc) ~8.8 br s 1H

NH (Imidazole) Not explicitly assigned - -

COOH Not explicitly assigned - -

¹³C NMR Data
Carbon-13 NMR spectroscopy provides information on the carbon framework of Boc-L-

histidine.

Table 2: ¹³C NMR Spectroscopic Data for Boc-L-histidine
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Assignment Approximate Chemical Shift (δ) in ppm

C=O (Carboxyl) ~173

C=O (Boc) ~155

Imidazole C2 ~135

Imidazole C4 ~134

Imidazole C5 ~117

C (Boc quaternary) ~78

α-CH ~55

β-CH₂ ~30

Boc (CH₃)₃ ~28

Note: Specific chemical shift values for ¹³C NMR can vary depending on the solvent and

experimental conditions. The values presented are approximate and based on typical ranges

for such structures.

Experimental Protocol for NMR Spectroscopy
A general protocol for acquiring NMR spectra of Boc-L-histidine is as follows:

Sample Preparation: Dissolve 5-10 mg of Boc-L-histidine in approximately 0.5-0.7 mL of a

suitable deuterated solvent (e.g., DMSO-d₆ or D₂O) in an NMR tube.[2]

Internal Standard: An internal standard, such as tetramethylsilane (TMS), may be added for

referencing the chemical shifts.[2]

¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters

to optimize include the number of scans, relaxation delay, and spectral width.[2]

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans

will be necessary to achieve a good signal-to-noise ratio due to the low natural abundance of

¹³C.[2]
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Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

IR Absorption Data
The IR spectrum of Boc-L-histidine will show characteristic absorption bands for the O-H, N-H,

C=O, and C-N bonds.

Table 3: Key IR Absorption Bands for Boc-L-histidine

Wavenumber (cm⁻¹) Functional Group Vibration

3400-2400 O-H (Carboxylic acid) Stretching

~3150 N-H (Amide and Imidazole) Stretching

~2980 C-H (Aliphatic) Stretching

~1710 C=O (Carboxylic acid) Stretching

~1690 C=O (Boc urethane) Stretching

~1520 N-H Bending

~1400-1200 C-O, C-N Stretching

Note: The exact peak positions and intensities can be influenced by the sampling method (e.g.,

KBr pellet, ATR).

Experimental Protocol for IR Spectroscopy
Sample Preparation (KBr Pellet Technique):

Thoroughly grind a small amount of Boc-L-histidine with dry potassium bromide (KBr).

Press the mixture into a thin, transparent pellet using a hydraulic press.
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Sample Preparation (Attenuated Total Reflectance - ATR):

Place a small amount of the solid sample directly onto the ATR crystal.

Ensure good contact between the sample and the crystal.

Data Acquisition:

Record a background spectrum of the empty sample holder (or clean ATR crystal).

Place the sample in the instrument and record the sample spectrum.

The final spectrum is reported in terms of absorbance or transmittance versus

wavenumber.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of

ionized molecules. It is used to determine the molecular weight and can provide structural

information through fragmentation analysis.

Mass Spectrometry Data
The expected molecular weight of Boc-L-histidine (C₁₁H₁₇N₃O₄) is 255.27 g/mol .[3]

Table 4: Mass Spectrometry Data for Boc-L-histidine

Technique Ion m/z (Da) Notes

Electrospray

Ionization (ESI)
[M+H]⁺ 256.1292 Protonated molecule

Electrospray

Ionization (ESI)
[M-H]⁻ 254.1146

Deprotonated

molecule[3]

Fragmentation Analysis (MS/MS):

A common fragmentation pathway for Boc-protected amino acids involves the neutral loss of

the Boc group (100.05 Da) or isobutylene (56.06 Da).[4] In MS/MS analysis of the [M+H]⁺ ion,
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fragments corresponding to these losses would be expected.

Experimental Protocol for Mass Spectrometry
Sample Preparation: Dissolve a small amount of Boc-L-histidine in a suitable solvent system,

such as a mixture of water and acetonitrile with a small amount of formic acid (for positive

ion mode) or ammonium hydroxide (for negative ion mode).

Ionization: Introduce the sample solution into the mass spectrometer using an appropriate

ionization source, most commonly Electrospray Ionization (ESI).

MS1 Scan: Acquire a full MS scan to determine the mass-to-charge ratio of the intact

molecular ion.[4]

MS/MS Analysis (Optional): Select the precursor ion of interest (e.g., m/z 256.1) and subject

it to collision-induced dissociation (CID) to generate fragment ions for structural confirmation.

[4]

Data Analysis: Analyze the resulting mass spectrum to confirm the molecular weight and

interpret the fragmentation pattern.

Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic characterization of

Boc-L-histidine.
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Caption: Workflow for the spectroscopic analysis of Boc-L-histidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557153/docs#spectroscopic-characterization-of-boc-
l-histidine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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